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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in

next-generation photovoltaic technologies. Their impressive power conversion efficiencies

(PCEs), rivaling those of conventional silicon-based cells, have garnered significant attention

within the research community. However, the prevalent use of lead in the highest-performing

perovskite materials raises significant environmental and health concerns, acting as a major

impediment to their widespread commercialization.[1][2][3] This has spurred the investigation of

less toxic, earth-abundant alternatives, with bismuth (Bi)-based perovskites emerging as a

promising candidate.

This guide provides a comprehensive comparison of the performance of bismuth tribromide

(BiBr₃)-based perovskites and their lead-based counterparts. We will delve into their key

performance metrics, fabrication methodologies, and intrinsic stability, offering a data-driven

perspective for researchers and professionals in the field of solar energy.

Performance Metrics: A Tale of Two Chemistries
The performance of a solar cell is quantified by several key parameters: power conversion

efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor

(FF). While lead-based PSCs have achieved certified PCEs exceeding 25%, their bismuth-

based cousins are still in the earlier stages of development.[1][4][5]

Recent studies on cesium bismuth halide (Cs₃Bi₂X₉, where X can be I, Br, or Cl) based solar

cells have shown promising, albeit lower, efficiencies. For instance, optimized Cs₃Bi₂I₉,

Cs₃Bi₂Br₉, and Cs₃Bi₂Cl₉ devices have demonstrated PCEs of 14.08%, 11.05%, and 5.28%,
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respectively.[6] In contrast, lead-based PSCs routinely exhibit PCEs well above 20%.[4] The

primary reason for this performance gap lies in the intrinsic electronic properties of the

materials and challenges in fabricating high-quality, defect-free bismuth-based perovskite films.

[2][7]

Below is a summary of representative performance data for Bi-based and lead-based

perovskite solar cells.

Perovskite
Material

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Reference

Bismuth-

Based

Cs₃Bi₂I₉

(Optimized)
14.08 1.37 - - [6]

Cs₃Bi₂Br₉

(Optimized)
11.05 1.47 - - [6]

Cs₃Bi₂Cl₉

(Optimized)
5.28 1.47 - - [6]

MA₃Bi₂I₉ 0.19 - - - [8]

Lead-Based

MAPbI₃-

based
20.58 - - 68.34 [9]

(FAI)₀.₉Cs₀.₁(

PbI₂)₁.₀₅
>20 - - - [4]

Certified Pb-

based PSCs
>25 - - - [4][5]

Note: Direct comparison of Jsc and FF for some Bi-based cells was not readily available in the

reviewed literature. The performance of lead-based cells is highly variable and depends on the

specific composition and fabrication method.
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Stability and Environmental Considerations
The Achilles' heel of lead-based PSCs is their long-term stability, particularly their susceptibility

to degradation from moisture and heat.[3][4][5] While significant research efforts are underway

to enhance their durability through compositional and interface engineering, the intrinsic toxicity

of lead remains a primary concern.[10][11]

In contrast, bismuth-based perovskites exhibit superior intrinsic and environmental stability.[1]

Their lower toxicity profile makes them a more environmentally benign alternative. However,

the overall device stability is also influenced by the other layers in the solar cell stack and the

quality of the perovskite film.

Experimental Protocols
The fabrication of high-quality perovskite films is crucial for achieving high-performance solar

cells. Solution-based processing is the most common method for both lead- and bismuth-based

PSCs.

General Fabrication Workflow for Perovskite Solar Cells

Substrate Preparation

Perovskite Layer Formation Device Completion

Substrate Cleaning ETL Deposition

Spin CoatingPrecursor Solution Annealing HTL Deposition Electrode Deposition Characterization
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Caption: A generalized workflow for the fabrication of perovskite solar cells.

Detailed Methodologies:
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1. Substrate Preparation:

The process typically begins with cleaning a transparent conductive oxide (TCO) coated

glass substrate (e.g., FTO or ITO) through sequential sonication in detergent, deionized

water, acetone, and isopropanol.

An electron transport layer (ETL), commonly titanium dioxide (TiO₂) or tin oxide (SnO₂), is

then deposited onto the substrate.[9] This can be achieved through methods like spin coating

a precursor solution followed by annealing, or sputtering.

2. Perovskite Layer Deposition (Solution Processing):

For Lead-Based PSCs (e.g., MAPbI₃): A precursor solution is prepared by dissolving

methylammonium iodide (MAI) and lead iodide (PbI₂) in a solvent like dimethylformamide

(DMF) or a mixture of DMF and dimethyl sulfoxide (DMSO).

For Bismuth-Based PSCs (e.g., Cs₃Bi₂Br₉): A precursor solution is prepared by dissolving

cesium bromide (CsBr) and bismuth bromide (BiBr₃) in a suitable solvent.

The precursor solution is then spin-coated onto the ETL-coated substrate. The spin coating

parameters (speed and duration) are critical for controlling the film thickness and

morphology.

During or after spin coating, an anti-solvent (e.g., chlorobenzene or toluene) is often dripped

onto the spinning substrate to induce rapid crystallization and form a uniform perovskite film.

[12]

The film is then annealed at a specific temperature to complete the crystallization process

and remove any residual solvent.

3. Hole Transport Layer (HTL) and Electrode Deposition:

A hole transport layer (HTL), such as Spiro-OMeTAD, is deposited on top of the perovskite

layer, typically by spin coating.

Finally, a metal back contact (e.g., gold, silver, or carbon) is deposited via thermal

evaporation to complete the device.[12]
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4. Characterization:

The performance of the fabricated solar cells is evaluated by measuring their current-voltage

(J-V) characteristics under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²).[13]

Other characterization techniques include X-ray diffraction (XRD) to confirm the crystal

structure, scanning electron microscopy (SEM) to analyze the film morphology, and UV-Vis

spectroscopy to determine the optical properties.[14]

Device Architecture
The typical architecture of a perovskite solar cell is a layered structure designed to efficiently

absorb light and extract charge carriers.

Glass Substrate

TCO (e.g., FTO)

Electron Transport Layer (ETL)

Perovskite Absorber Layer

Hole Transport Layer (HTL)

Metal Back Contact
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Caption: A schematic of a standard n-i-p planar perovskite solar cell structure.

Future Outlook
While lead-based perovskite solar cells continue to set efficiency records, the development of

lead-free alternatives like BiBr₃-based PSCs is crucial for the long-term viability and

sustainability of perovskite photovoltaic technology. The primary challenges for bismuth-based

cells are to improve their power conversion efficiency by optimizing film deposition techniques

to achieve high-quality, uniform crystalline layers with low defect densities.[1][2][7] Further

research into novel compositions and device architectures will be instrumental in bridging the

performance gap with their lead-based counterparts. As research progresses, bismuth-based

perovskites hold the potential to offer a stable, non-toxic, and efficient solution for future solar

energy harvesting.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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